Vat Green 8

• CAS No.: 14999-97-4
• Molecular Formula: C70H28N4O10

Description

Vat Green 8, also known as C.I. Vat Green 8, is a green color dye belonging to the class of vat dyes. It is characterized by a large condensed aromatic ring system with electroactive conjugated carbonyl groups . This compound is primarily used as a dye in the textile industry, providing vibrant green color to fabrics .

Mechanism of Action

Target of Action

Vat Green 8, a type of vat dye, primarily targets textile fibers such as cotton and rayon . It binds to these fibers to impart a vibrant green color . In addition, Vat Green 8 has been used in the development of organic cathodes for Li-ion batteries (LIBs) .

Mode of Action

In the textile industry, Vat Green 8 is insoluble in water and must first be reduced to the leuco form in an alkaline solution of sodium hydrosulfite before application to the fiber . Air oxidation then fixes the dye strongly on the fiber, resulting in excellent wash-fastness and light-fastness .

In the context of LIBs, Vat Green 8, along with other vat dyes, are confined between graphene layers, forming a compatible 3D hybrid architecture . This unique structure affords good Li+ ions accessibility to the electrode and short Li+ ions diffusion length .

Biochemical Pathways

The biochemical pathways involved in the action of Vat Green 8 are primarily related to the reduction and oxidation processes that occur during the dyeing of textiles . In the context of LIBs, the electroactive conjugated carbonyl groups in Vat Green 8 interact with Li+ ions, contributing to the high specific capacity of the battery .

Pharmacokinetics

In textiles, Vat Green 8 exhibits excellent wash-fastness and light-fastness . In LIBs, the unique structure of Vat Green 8/graphene composites ensures fast electron transport throughout the entire electrode .

Result of Action

The result of Vat Green 8’s action in textiles is a vibrant green color that is resistant to washing and light exposure . In LIBs, Vat Green 8/graphene composites possess high specific capacity, exceptional cycling stability, and excellent rate capability .

Action Environment

The action of Vat Green 8 can be influenced by environmental factors. In textiles, the pH of the dye bath can affect the reduction of Vat Green 8 to its leuco form . In LIBs, factors such as temperature and charge/discharge rates can impact the performance of Vat Green 8/graphene composites .

Biochemical Analysis

Biochemical Properties

Vat Green 8 plays a significant role in biochemical reactions, particularly in the context of its interaction with various biomolecules. The dye is known to interact with enzymes such as reductases and oxidases during the dyeing process. These enzymes facilitate the reduction of Vat Green 8 to its leuco form, which is soluble in alkaline solutions. This reduced form can then penetrate the fibers and, upon oxidation, revert to its original insoluble form, providing the desired color . Additionally, Vat Green 8 can interact with proteins and other biomolecules, potentially affecting their structure and function due to its aromatic and carbonyl groups.

Cellular Effects

Vat Green 8 can influence various cellular processes, particularly in cells exposed to the dye during industrial applications. The dye has been observed to affect cell signaling pathways, gene expression, and cellular metabolism. For instance, exposure to Vat Green 8 can lead to oxidative stress in cells, which in turn can activate signaling pathways related to stress response and apoptosis . Furthermore, the dye may alter gene expression patterns, leading to changes in the production of proteins involved in detoxification and stress response.

Molecular Mechanism

The molecular mechanism of Vat Green 8 involves its interaction with cellular biomolecules at the molecular level. The dye can bind to enzymes, inhibiting or activating their activity. For example, Vat Green 8 can inhibit certain oxidases, leading to an accumulation of reactive oxygen species (ROS) and subsequent oxidative stress . Additionally, the dye can interact with DNA, potentially causing mutations or altering gene expression. These interactions highlight the complex nature of Vat Green 8’s effects at the molecular level.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of Vat Green 8 can change over time. The dye’s stability and degradation are critical factors influencing its long-term effects on cellular function. Studies have shown that Vat Green 8 is relatively stable under standard laboratory conditions, but prolonged exposure can lead to its gradual degradation . This degradation can result in the formation of by-products that may have different biochemical properties and effects on cells. Long-term studies have indicated that continuous exposure to Vat Green 8 can lead to chronic oxidative stress and potential cellular damage.

Dosage Effects in Animal Models

The effects of Vat Green 8 vary with different dosages in animal models. At low doses, the dye may not exhibit significant toxic effects. At higher doses, Vat Green 8 can induce toxicity, leading to adverse effects such as liver and kidney damage . Threshold effects have been observed, where a certain dosage level must be exceeded for toxic effects to become apparent. These findings underscore the importance of dosage considerations in the application of Vat Green 8.

Metabolic Pathways

Vat Green 8 is involved in various metabolic pathways, particularly those related to its reduction and oxidation. The dye interacts with enzymes such as reductases, which convert it to its leuco form, and oxidases, which revert it to its original form . These interactions are crucial for the dyeing process and also influence the metabolic flux within cells. Additionally, Vat Green 8 can affect metabolite levels, potentially disrupting normal cellular metabolism.

Transport and Distribution

The transport and distribution of Vat Green 8 within cells and tissues are influenced by its interactions with transporters and binding proteins. The dye can be taken up by cells through endocytosis and distributed within various cellular compartments . Binding proteins may facilitate its transport to specific locations within the cell, affecting its localization and accumulation. These processes are essential for understanding the cellular dynamics of Vat Green 8.

Subcellular Localization

Vat Green 8 exhibits specific subcellular localization patterns, which can influence its activity and function. The dye is often localized in the cytoplasm and can accumulate in organelles such as the endoplasmic reticulum and mitochondria . This localization is mediated by targeting signals and post-translational modifications that direct Vat Green 8 to specific compartments. The subcellular localization of Vat Green 8 is critical for its biochemical interactions and effects on cellular processes.

Preparation Methods

Vat Green 8 is synthesized through a series of chemical reactions involving the reduction of the dye to its leuco form, which is soluble in water. The most common reducing agent used is sodium dithionite (Na₂S₂O₄), which converts the dye to its leuco form . The dye is then oxidized to its insoluble state, which is intensely colored . Industrial production methods involve the use of caustic soda and sodium hydrosulfite in a controlled environment to achieve the desired dye properties .

Chemical Reactions Analysis

Vat Green 8 undergoes several types of chemical reactions, including:

Reduction: The dye is reduced to its leuco form using sodium dithionite and sodium hydroxide (NaOH) in an alkaline medium.

Oxidation: The reduced dye is oxidized back to its insoluble form upon exposure to air or using oxidizing agents like dichromate.

Substitution: The dye can undergo substitution reactions with various reagents to modify its properties.

Common reagents used in these reactions include sodium dithionite, sodium hydroxide, and dichromate. The major products formed from these reactions are the leuco form of the dye and its oxidized insoluble form .

Scientific Research Applications

Vat Green 8 has a wide range of scientific research applications, including:

Textile Industry: It is widely used as a dye for cotton, polyester-cotton blended fabrics, and knitwear.

Energy Storage: Vat Green 8 is used in the development of high-performance organic carbonyl cathodes for lithium-ion batteries due to its electroactive conjugated carbonyl groups.

Biological Research: The dye is used in biological experiments and tissue staining to mark cells or tissue structures for observation and analysis.

Comparison with Similar Compounds

Vat Green 8 is unique due to its large condensed aromatic ring system and electroactive conjugated carbonyl groups. Similar compounds include:

Vat Brown BR: Used in similar applications but with different color properties.

Vat Olive T: Another vat dye with distinct color and application properties.

These compounds share similar chemical structures and applications but differ in their specific color properties and performance in various applications.

Customer Q & A

Q1: How effective is Vat Green 8 in removing color from textile mill effluents compared to traditional methods?

A1: Research indicates that Vat Green 8, when incorporated into textile mill effluent, can be effectively removed through a flocculation process using a biopolymer derived from chitosan. [] This biopolymer achieved a remarkable 99-100% color removal at an optimal dosage of 180 ppm and a pH range of 5.5 to 6.5. [] Comparatively, using poly aluminium chloride (PAC), a traditional inorganic flocculant, required a significantly higher dosage of 680 ppm and a lower pH range of 4 to 5.5 to achieve similar results. [] This suggests that utilizing biopolymer flocculation with Vat Green 8 presents a potentially more efficient and environmentally friendly approach to treating textile wastewater.

Q2: Can Vat Green 8 be utilized in sustainable energy applications?

A2: Recent research explores the potential of Vat Green 8 as a component in lithium-ion battery cathodes. [] When Vat Green 8 is integrated with graphene, it forms a unique 3D hybrid architecture. [] This structure facilitates efficient lithium-ion transport and electron conductivity, resulting in promising electrochemical performance. [] This research highlights the potential of Vat Green 8 in contributing to sustainable energy solutions as a component in high-performance, environmentally friendly battery technologies.